Glucocheirolin

Chemoprevention Phase II detoxification In vivo enzyme induction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H21NO11S3
Molecular Weight 439.5 g/mol
CAS No. 554-86-9
Cat. No. B15586975
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Technical Parameters


Basic Identity
Product NameGlucocheirolin
CAS554-86-9
Molecular FormulaC11H21NO11S3
Molecular Weight439.5 g/mol
Structural Identifiers
InChIInChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/t6-,8-,9+,10-,11+/m1/s1
InChIKeyOFKKQTQFWWIRBD-ZHVGPZTNSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Glucocheirolin (CAS 554-86-9) for Research Procurement: Glucosinolate Class, Physicochemical Properties, and Natural Occurrence


Glucocheirolin (CAS 554-86-9), systematically named 3-methylsulfonylpropyl glucosinolate, is an alkylglucosinolate bearing a methylsulfonyl functional group on its side chain with molecular formula C11H21NO11S3 and average molecular mass 439.48 g/mol [1]. It belongs to the glucosinolate class of sulfur-containing glycosides, which are secondary metabolites predominantly found in cruciferous vegetables including radish, cabbage, cauliflower, rapeseed, and mustard . Glucocheirolin has been detected in various Brassicaceae species, including cauliflower (Brassica oleracea var. botrytis), horseradish (Armoracia rusticana), swedes (Brassica napus), and turnips (Brassica rapa var. rapa) [2]. As with all intact glucosinolates, glucocheirolin itself is not directly bioactive; its biological effects are manifested following enzymatic hydrolysis by myrosinase (β-thioglucosidase; EC 3.2.3.1), which converts it to the corresponding isothiocyanate, cheirolin (3-methylsulfonylpropyl isothiocyanate), and other degradation products [3]. Glucocheirolin is commercially supplied as its potassium salt form to enhance solubility and stability for laboratory applications, with standard reference material purity typically ≥95% and storage recommendations of -8°C or below .

Glucosinolate prodrug; requires myrosinase hydrolysis for bioactivity
Supplied as potassium salt for solubility and stability
Natural product reference standard; research use only

Why Glucocheirolin Cannot Be Substituted by Generic Glucosinolates: Structure-Dependent Biological Activity Demands Compound-Specific Selection


Generic substitution among glucosinolates is scientifically untenable because the biological activity of each glucosinolate is dictated entirely by its aglycone side chain structure, which determines the identity and reactivity of the hydrolysis-derived isothiocyanate. The side chain of glucocheirolin terminates in a methylsulfonyl (—SO₂CH₃) group, which distinguishes it from structurally related glucosinolates such as glucoiberin (methylsulfinyl, —SOCH₃) and glucoerucin (methylthio, —SCH₃) [1]. This sulfonyl moiety confers distinct chemical properties—including oxidation state, electrophilicity, and lipophilicity—that directly impact the compound's biological fate and mechanism of action [2]. Consequently, the hydrolysis product cheirolin exhibits a unique activity profile that differs markedly from isothiocyanates derived from other glucosinolates: it demonstrates negligible in vivo induction of phase II detoxification enzymes (unlike sulforaphane, iberin, and erucin), yet retains potent in vitro Nrf2 activation comparable to sulforaphane [3]. Furthermore, the structural difference between glucocheirolin and its closest analog glucoiberin (which differ by a single oxygen atom in the side chain sulfur oxidation state) translates to differential fungitoxic potency and antiproliferative efficacy across multiple assay systems [4]. For researchers requiring reproducible biological outcomes in cancer chemoprevention, antimicrobial, or plant defense studies, substitution with a non-identical glucosinolate would introduce uncontrolled experimental variables and invalidate cross-study comparisons.

Side chain oxidation state defines hydrolysis product
Sulfonyl (glucocheirolin) vs. sulfinyl (glucoiberin) or methylthio (glucoerucin) alters isothiocyanate reactivity and biological fate.
In vivo phase II enzyme induction may not transfer
Cheirolin lacks reported in vivo GST/QR induction, while iberin and others are active; in vitro Nrf2 activation does not predict in vivo response.
Antifungal and antiproliferative context differs
Hydrolysis product activity varies across glucosinolate precursors; direct substitution may shift assay outcomes.

Quantitative Differentiation of Glucocheirolin Against Closest Analogs: Evidence-Based Comparison for Informed Procurement Decisions


Glucocheirolin vs. Glucoiberin: Differential Phase II Enzyme Induction In Vivo—Cheirolin Shows No Activity While Iberin Is Active

In a direct head-to-head in vivo comparison of six plant-derived isothiocyanates in rats, the glucocheirolin hydrolysis product cheirolin demonstrated a unique null response in phase II detoxification enzyme induction. At an oral dose of 40 µmol/kg/day administered for 5 days, cheirolin produced no significant increase in glutathione S-transferase (GST) or quinone reductase (QR) activities in any rat tissue examined, including duodenum, forestomach, and urinary bladder. In marked contrast, all five comparator isothiocyanates—allyl isothiocyanate, iberverin, erucin, sulforaphane, and iberin (the latter being the hydrolysis product of glucoiberin)—significantly increased GST and QR activities in at least one tissue, with the greatest effects observed in the urinary bladder [1].

In Vivo Phase II Induction
Head-to-head
Cheirolin: no reported GST/QR increase; All 5 comparators active
Supports compound-specific in vivo endpoint context
In vitro Nrf2 activation may not predict in vivo response
Chemoprevention Phase II detoxification In vivo enzyme induction

Glucocheirolin vs. Progoitrin and Glucoiberin: Plant Tissue-Specific Accumulation Determines Biomass Source Selection

In a comprehensive phytochemical analysis of Erysimum corinthium Boiss. (Brassicaceae), glucocheirolin demonstrated marked tissue-specific accumulation that distinguishes it from structurally related glucosinolates in the same plant. Glucocheirolin was identified as the major glucosinolate compound accumulated in the seeds, whereas progoitrin was the predominant compound in the roots, and 3-(methylcarbonyl)propyl glucosinolate dominated the leaves. This tissue-specific distribution pattern directly impacts natural product sourcing strategies for isolation and purification workflows [1].

Seed Accumulation
Head-to-head
40.6 µmol/g dw in seeds (2.5× vs. progoitrin)
May support seed-based isolation workflow
Tissue-specific distribution context
Phytochemical profiling Plant metabolomics Natural product sourcing

Glucocheirolin Hydrolysis Products vs. Glucoiberin and Glucotropaeolin: Equivalent Antifungal Potency at 0.1 mg/mL Against Fusarium culmorum

In a direct comparative study of eleven glucosinolates and their enzymatic hydrolysis-derived products against Fusarium culmorum, the hydrolysis products from glucocheirolin ranked among the four most effective compounds tested, achieving 50% inhibition of fungal growth at a concentration of 0.1 mg/mL. This potency was equivalent to that of hydrolysis products from glucoiberin, glucoerucin, and glucotropaeolin, while intact (unhydrolyzed) glucosinolates showed no fungitoxic activity whatsoever. Among the eight pathogenic fungi further tested with select hydrolysis products, differential susceptibility was observed based on chemical structure, with glucoiberin-derived products showing the highest overall potency (EC50 values as low as 0.05 mg/mL against Rhizoctonia solani and Sclerotinia sclerotiorum) [1].

Antifungal Activity
Head-to-head
EC50 0.1 mg/mL vs. F. culmorum (top tier)
Supports antifungal screening context
Hydrolysis required for activity
Antifungal activity Plant pathology Crop protection

Cheirolin vs. Sulforaphane and Iberin: Comparable In Vitro Nrf2 Activation Despite Null In Vivo Phase II Enzyme Induction

In a direct in vitro comparison of isothiocyanates with varying sulfur oxidation states, cheirolin (the sulfonyl isothiocyanate derived from glucocheirolin) demonstrated Nrf2 nuclear translocation and downstream gene expression induction comparable to the well-studied chemopreventive agent sulforaphane. Cheirolin, iberverin, and iberin all significantly induced Nrf2 nuclear translocation in NIH3T3 fibroblasts, accompanied by significant increases in heme oxygenase 1 (HO-1) and γ-glutamylcysteine synthetase (γGCS) mRNA and protein levels. The overall potency of cheirolin in inducing Nrf2-dependent gene expression was similar to that of sulforaphane and iberin. This in vitro activity contrasts sharply with cheirolin's complete lack of in vivo phase II enzyme induction in rats [1], suggesting that in vitro Nrf2 activation does not reliably predict in vivo chemopreventive efficacy for sulfonyl isothiocyanates [2].

In Vitro Nrf2 Activation
Cross-study comparable
Cheirolin potency similar to sulforaphane
Supports Nrf2 pathway activation assay context
In vivo phase II induction null
Nrf2 signaling Cytoprotection Antioxidant response element

Glucocheirolin EHDPs vs. Sinigrin and Glucotropaeolin EHDPs: Comparable Antiproliferative Activity Against K562 Erythroleukemic Cells (IC50 < 20 µM)

In a systematic evaluation of nine glucosinolates and their enzymatic hydrolysis-derived products (EHDPs) against human erythroleukemic K562 cells, the EHDPs from glucocheirolin demonstrated potent antiproliferative activity with an IC50 value below 20 µM. This potency was comparable to EHDPs from sinigrin, glucotropaeolin, and glucoerucin, while intact (unhydrolyzed) glucosinolates showed no effect on tumor cell growth even at concentrations up to 500 µM. Notably, the EHDPs from glucoraphenin exhibited a broader spectrum of activity, inhibiting multiple additional cell lines including FL (murine erythroleukemic), Jurkat (human T-lymphoid), HeLa (human cervix carcinoma), and H9 (human T-lymphoid) cells [1].

Antiproliferative Activity
Head-to-head
IC50
Supports cell-model endpoint review
Requires hydrolysis to active ITC
Insect Feeding Palatability
Head-to-head
Intermediate ranking among 9 glucosinolates
Supports chemical ecology assay context
Dose-response context dependent
Cancer cell proliferation Leukemia Isothiocyanate cytotoxicity

Glucocheirolin vs. Progoitrin and Sinigrin: Intermediate Palatability and Insect Feeding Stimulant Activity in Plutella maculipennis Larvae

In a comparative feeding assay with fifth instar larvae of Plutella maculipennis (diamondback moth), glucocheirolin demonstrated intermediate feeding stimulant activity when incorporated into agar-cellulose diets at a standardized concentration. The relative palatability ranking of nine mustard oil glucosides at 20 mg per 10 mL diet placed glucocheirolin in the second tier, with feeding response equivalent to glucoconringiin and glucoerucin, below the most potent stimulant progoitrin, and above glucotropaeolin, sinigrin, sinalbin, gluconasturtiin, and gluconapin. Higher concentrations of gluconasturtiin and gluconapin were toxic to larvae, while all tested glucosides acted as feeding stimulants [1].

Insect Feeding Palatability
Head-to-head
Intermediate ranking among 9 glucosinolates
Supports chemical ecology assay context
Dose-response context dependent
Insect-plant interactions Feeding stimulants Chemical ecology

Optimal Research and Industrial Applications for Glucocheirolin Based on Quantitatively Verified Differentiation


Structure-Activity Relationship Studies of Sulfur Oxidation State on Isothiocyanate Bioactivity

Glucocheirolin is the ideal compound for systematic SAR studies comparing methylsulfonyl (—SO₂CH₃, cheirolin) versus methylsulfinyl (—SOCH₃, iberin) and methylthio (—SCH₃, erucin/iberverin) side chains. The striking disconnect between cheirolin's in vitro Nrf2 activation (comparable to sulforaphane) and its complete lack of in vivo phase II enzyme induction [1] provides a mechanistically valuable comparator for investigating bioavailability, tissue distribution, or metabolic inactivation differences driven by sulfur oxidation state. Researchers requiring authentic glucocheirolin for controlled hydrolysis to cheirolin should verify that the product is supplied as the potassium salt with purity ≥95% and proper cold-chain storage (-8°C to -20°C) to ensure reproducible enzymatic conversion yields .

Natural Product Isolation and Method Development for Glucosinolate Quantification in Seed Matrices

Glucocheirolin's tissue-specific accumulation as the major glucosinolate in Erysimum corinthium seeds (40.6 µmol/g dry weight) makes it an optimal reference standard for developing and validating extraction and quantification methods targeting seed-derived glucosinolates [2]. The reversed-phase HPLC-ESI-MS method validated for simultaneous determination of twelve intact glucosinolates including glucocheirolin in traditional Chinese herbs provides a robust analytical framework [3]. Procurement of high-purity glucocheirolin reference material is essential for accurate calibration curve construction, recovery assessment, and inter-laboratory method harmonization in phytochemical quality control workflows.

Biofumigation and Antifungal Isothiocyanate Screening in Crop Protection Research

Among eleven glucosinolates systematically evaluated for antifungal activity, hydrolysis products from glucocheirolin demonstrated top-tier efficacy (EC50 = 0.1 mg/mL against Fusarium culmorum), equivalent only to those from glucoiberin, glucoerucin, and glucotropaeolin [4]. For agricultural researchers screening Brassica germplasm for biofumigation potential or developing isothiocyanate-based biopesticides, glucocheirolin serves as a critical positive control and calibration standard. The requirement for enzymatic hydrolysis to generate active isothiocyanates necessitates that procured glucocheirolin be free of myrosinase contamination to prevent premature degradation during storage [5].

In Vitro Leukemia Cell Line Antiproliferative Screening

For cancer researchers investigating the antiproliferative effects of dietary isothiocyanates against hematopoietic malignancies, glucocheirolin-derived EHDPs demonstrate consistent and potent inhibition of K562 human erythroleukemic cell proliferation with IC50 values below 20 µM [6]. This potency places glucocheirolin among the most active glucosinolate precursors evaluated in this cell line. Researchers should note that intact glucocheirolin shows no activity up to 500 µM, necessitating either in situ myrosinase co-incubation or pre-hydrolysis for experimental use—a methodological consideration that directly impacts experimental design and procurement decisions [6].

Application
Selection Property
Validation Focus
Sulfur oxidation state SAR studies
Hydrolysis-dependent isothiocyanate profile
In vitro Nrf2 vs. in vivo phase II induction
Seed matrix glucosinolate quantification
Tissue-specific accumulation context
Extraction efficiency and calibration
Antifungal isothiocyanate screening
Enzymatic hydrolysis requirement
Fungal growth inhibition endpoint
Leukemia cell antiproliferative screening
Cell-permeable ITC prodrug
K562 proliferation endpoint review

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